4'-Hexyl-2-methylpropiophenone

• IUPAC Name: 1-(4-hexylphenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C16H24O/c1-4-5-6-7-8-14-9-11-15(12-10-14)16(17)13(2)3/h9-13H,4-8H2,1-3H3
• InChI Key: ZCOWXOGZIMDWFZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(=O)C(C)C
• Molecular Formula: C16H24O
• Molecular Weight: 232.36 g/mol

Description

4-Hexyl-2-methylpropiophenone, also known as 4-HMPP, is a chemical compound used in a variety of scientific research applications. It is an aromatic ketone with the molecular formula C11H18O and a molecular weight of 170.26 g/mol. 4-HMPP has a boiling point of 230°C and a melting point of -50°C. It is a colorless liquid with a faint, sweet odor and is soluble in ethanol and other organic solvents.

Scientific Research Applications

4'-Hexyl-2-methylpropiophenone is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst for the synthesis of polymers, and as a building block for the synthesis of pharmaceuticals. In addition, 4'-Hexyl-2-methylpropiophenone is used in the synthesis of insecticides and fungicides, as well as in the synthesis of other chemicals.

Mechanism of Action

4'-Hexyl-2-methylpropiophenone is a synthetic aromatic ketone that is used in a variety of scientific research applications. Its mechanism of action is not well understood, but it is believed to act as a catalyst in the synthesis of polymers and other chemicals. It is also believed to act as a proton donor, allowing for the formation of new covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4'-Hexyl-2-methylpropiophenone are not well understood. However, it is believed that 4'-Hexyl-2-methylpropiophenone may have some effect on the nervous system, as it has been shown to increase the activity of certain enzymes involved in neurotransmission. It is also believed to have some effect on the immune system, as it has been shown to modulate the production of cytokines and other immune system molecules.

Advantages and Limitations for Lab Experiments

The main advantage of using 4'-Hexyl-2-methylpropiophenone in laboratory experiments is its low cost and availability. It is a relatively inexpensive compound, and it is widely available. However, it is important to note that 4'-Hexyl-2-methylpropiophenone is a volatile compound and should be handled with care. It is also important to note that it is a highly reactive compound and should not be exposed to high temperatures or open flames.

Future Directions

There are a number of potential future directions for research on 4'-Hexyl-2-methylpropiophenone. These include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other chemicals. Additionally, further research into its mechanism of action and its effects on the nervous and immune systems may be beneficial. Finally, research into its potential use as a catalyst for the synthesis of polymers and other chemicals may also be beneficial.

Synthesis Methods

4'-Hexyl-2-methylpropiophenone can be synthesized by a variety of methods, including the reaction of 4-hexylresorcinol with 2-methylpropanal in the presence of sodium hydroxide and a catalyst. Another method involves the reaction of 4-hexylresorcinol with 2-methyl-2-propanol in the presence of a base such as sodium hydroxide.